Cas no 4360-97-8 (2,2-Dimethyl-4-oxooxetane-3-carboxylic acid)

• Product Name: 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid
• CAS No: 4360-97-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD02702057
• CID: 5032381
• Update Time: 2026-02-28

2,2-Dimethyl-4-oxooxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-oxooxetane-3-carboxylic acid
• Enamine_000212
• 2,2-dimethyl-4-oxo-oxetane-3-carboxylic acid
• HMS1394J14
• 2,2-Dimethyl-4-oxo-3-oxetane-carboxylic acid
• 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid

• MDL： MFCD02702057
• Inchi： 1S/C6H8O4/c1-6(2)3(4(7)8)5(9)10-6/h3H,1-2H3,(H,7,8)
• InChI Key： RMSZMBWLQWCDRC-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid

Comprehensive Overview of 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid (CAS No. 4360-97-8): Properties, Applications, and Industry Insights

2,2-Dimethyl-4-oxooxetane-3-carboxylic acid (CAS No. 4360-97-8) is a specialized organic compound with a unique molecular structure, featuring an oxetane ring and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile reactivity and potential as a building block for complex molecules. The oxetane moiety, in particular, is a key structural motif in drug design, offering metabolic stability and improved pharmacokinetic properties.

In recent years, the demand for high-purity intermediates like 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring its applications in biodegradable polymers and catalysis, aligning with global trends toward eco-friendly materials. The compound’s CAS No. 4360-97-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid serves as a precursor for chiral auxiliaries and asymmetric synthesis. Its carboxylic acid group enables facile derivatization, making it valuable for constructing peptide mimetics and small-molecule inhibitors. Industry professionals often inquire about its solubility, stability under various conditions, and scalable production methods, highlighting its practical importance.

The compound’s thermal and chemical properties are also of interest. Studies indicate that 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid exhibits moderate stability in aqueous solutions but requires careful handling to prevent ring-opening reactions. This behavior is critical for its use in controlled-release formulations and drug delivery systems, where precise degradation rates are essential.

In the context of AI-driven drug discovery, CAS No. 4360-97-8 is often referenced in datasets for machine learning models predicting novel bioactive molecules. Its structural features are leveraged to train algorithms for molecular property prediction, a hot topic in computational chemistry. This intersection of traditional synthesis and digital innovation underscores the compound’s multidisciplinary appeal.

Looking ahead, the role of 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid in personalized medicine and bioconjugation is being actively explored. Its compatibility with click chemistry protocols makes it a candidate for targeted therapeutics, addressing growing consumer interest in precision healthcare. As regulatory frameworks evolve, the compound’s safety profile and environmental impact remain focal points for industry stakeholders.

For suppliers and manufacturers, optimizing the cost-efficiency of 4360-97-8 production is a priority. Questions about bulk availability, custom synthesis, and quality control standards dominate commercial discussions. Transparent documentation of analytical data (e.g., NMR, HPLC) is increasingly demanded to ensure compliance with Good Manufacturing Practices (GMP).

In summary, 2,2-Dimethyl-4-oxooxetane-3-carboxylic acid (CAS No. 4360-97-8) represents a nexus of innovation across pharmaceuticals, materials science, and computational chemistry. Its adaptability to emerging technologies and alignment with sustainability goals position it as a compound of enduring significance in modern chemistry.